Cas no 37670-51-2 (1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester)

• Product name: 1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester
• CAS No: 37670-51-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5228409

1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester
• Ethyl 1,4,5-trimethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 1,4,5-trimethyl-, ethyl ester

• Inchi： 1S/C10H15NO2/c1-5-13-10(12)9-6-7(2)8(3)11(9)4/h6H,5H2,1-4H3
• InChI Key： ILOPGHKULUDJIW-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C)C=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester

1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester (CAS No. 37670-51-2)

The compound 1,4,5-Trimethyl-1H-pyrrole-2-carboxylic acid ethyl ester (CAS No. 37670-51-2) is a unique organic compound with a molecular formula of C₁₂H₁₇NO₂. It belongs to the class of pyrrole derivatives and is widely recognized for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered significant attention due to its versatile structure and promising biological activities.

The synthesis of 1,4,5-trimethylpyrrole derivatives has been extensively studied in recent years. Researchers have developed efficient methods to prepare this compound using a combination of nucleophilic aromatic substitution and esterification reactions. The use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

One of the most notable applications of 1,4,5-trimethylpyrrole-2-carboxylic acid ethyl ester is in the field of drug discovery. Recent studies have demonstrated its potential as a lead compound for anti-inflammatory and anti-cancer therapies. The compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a promising candidate for further preclinical testing.

In addition to its pharmaceutical applications, this compound has also shown potential in agrochemicals. It has been tested as a plant growth regulator and has demonstrated efficacy in enhancing crop yields under stress conditions such as drought and salinity. This dual functionality underscores the versatility of pyrrole-based compounds in addressing multiple challenges across different industries.

The structural properties of 1,4,5-trimethylpyrrole-2-carboxylic acid ethyl ester play a crucial role in its biological activities. The presence of electron-donating methyl groups at positions 4 and 5 enhances the stability of the pyrrole ring and increases its reactivity towards electrophilic substitution. Furthermore, the ester group at position 2 facilitates bioavailability and improves solubility in organic solvents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have revealed that 1,4,5-trimethylpyrrole derivatives can interact with key protein targets involved in various pathological processes. These findings have paved the way for further optimization of the compound to enhance its therapeutic potential.

In conclusion, 1,4,5-trimethylpyrrole-2-carboxylic acid ethyl ester (CAS No. 37670-51-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing modern science and technology.